Cas no 49746-04-5 (Thiothixene Hydrochloride Anhydrous)

• Product Name: Thiothixene Hydrochloride Anhydrous
• CAS No: 49746-04-5
• MF: C₂₃H₃₁Cl₂N₃O₂S₂
• MW: 516.547141313553
• CID: 325648
• Update Time: 2023-08-02

Thiothixene Hydrochloride Anhydrous Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, hydrochloride (1:2),(9Z)-
• (9Z)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide,dihydrochloride
• CIS-THIOTHIXENE HYDROCHLORIDE
• Thiothixene hydrochloride
• 2P7AT1AU06
• Thiothixene Hydrochloride Anhydrous
• 9H-Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-, dihydrochloride, (Z)-
• Q27255368

• Inchi： 1S/C23H29N3O2S2.2ClH/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26;;/h4-5,7-11,17H,6,12-16H2,1-3H3;2*1H/b19-8-;;
• InChI Key： SSRKPUYBAUMQED-INHJUQNSSA-N
• SMILES： Cl.Cl.S(C1C=CC2=C(C=1)/C(/C1C=CC=CC=1S2)=C\CCN1CCN(C)CC1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 711
• Topological Polar Surface Area: 77.5